Cas no 160592-66-5 (Benzene, 1-(2-butenyloxy)-2-(1-methylethyl)-, (E)- (9CI))

• Product Name: Benzene, 1-(2-butenyloxy)-2-(1-methylethyl)-, (E)- (9CI)
• CAS No: 160592-66-5
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 5101926
• Update Time: 2025-07-25

Benzene, 1-(2-butenyloxy)-2-(1-methylethyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-butenyloxy)-2-(1-methylethyl)-, (E)- (9CI)

• Inchi： 1S/C13H18O/c1-4-5-10-14-13-9-7-6-8-12(13)11(2)3/h4-9,11H,10H2,1-3H3/b5-4+
• InChI Key： JUXKGIPJLTZHJR-SNAWJCMRSA-N
• SMILES： C1(OC/C=C/C)=CC=CC=C1C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on Benzene, 1-(2-butenyloxy)-2-(1-methylethyl)-, (E)- (9CI)

Benzene, 1-(2-butenyloxy)-2-(1-methylethyl)-, (E)- (9CI): A Comprehensive Overview in Modern Chemical Research

Benzene, 1-(2-butenyloxy)-2-(1-methylethyl)-, (E)- (9CI) is a complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 160592-66-5, exhibits unique structural and functional properties that make it a valuable candidate for various applications in drug discovery and synthetic chemistry. The molecular structure of this compound features an aromatic benzene ring substituted with an α,β-unsaturated alkoxy group at the 1-position and a tert-butyl group at the 2-position, with the (E)-configuration indicating the spatial arrangement of the double bond.

The synthesis of Benzene, 1-(2-butenyloxy)-2-(1-methylethyl)-, (E)- (9CI) involves sophisticated organic reactions that highlight the importance of precision in chemical synthesis. The introduction of the 2-butenyloxy moiety and the tert-butyl group requires careful consideration of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly approaches to constructing such complex molecules, aligning with the growing emphasis on sustainable chemistry.

In the realm of pharmaceutical research, this compound has shown promise as a building block for more intricate drug molecules. The presence of both an aromatic ring and a reactive double bond provides multiple sites for further functionalization, making it a versatile intermediate in medicinal chemistry. Researchers are exploring its potential as a precursor for novel therapeutic agents targeting various biological pathways. For instance, the structural motif resembles certain bioactive natural products that have demonstrated significant pharmacological effects.

The stereochemistry of Benzene, 1-(2-butenyloxy)-2-(1-methylethyl)-, (E)- (9CI), specifically the (E)-configuration of the double bond, is critical for its biological activity. Stereoisomers can exhibit vastly different pharmacokinetic properties due to differences in how they interact with biological targets. The (E)-isomer may possess unique interactions with enzymes or receptors compared to its (Z)-counterpart, which could influence its efficacy and selectivity as a drug candidate. This underscores the importance of precise stereochemical control in synthetic chemistry.

Recent studies have also explored the spectroscopic and computational properties of this compound. High-resolution NMR spectroscopy has been employed to elucidate its detailed structure, while computational methods such as density functional theory (DFT) have provided insights into its electronic properties and potential reactivity. These studies not only enhance our understanding of the compound itself but also contribute to the broader field of computational chemistry by refining predictive models for similar molecules.

The applications of Benzene, 1-(2-butenyloxy)-2-(1-methylethyl)-, (E)- (9CI) extend beyond pharmaceuticals into materials science. Its unique structural features make it a candidate for developing novel polymers or liquid crystals with specific optical or electronic properties. The ability to tune these properties through strategic functionalization offers exciting possibilities for advanced materials design. Additionally, the compound's stability under various conditions makes it suitable for industrial applications where chemical robustness is essential.

The regulatory landscape surrounding such compounds also plays a crucial role in their development and use. Ensuring compliance with safety and environmental regulations is paramount as researchers move from laboratory-scale synthesis to larger-scale production. Efforts are ongoing to develop greener synthetic routes that minimize waste and reduce hazardous byproducts, reflecting a broader commitment to sustainable chemical practices.

In conclusion, Benzene, 1-(2-butenyloxy)-2-(1-methylethyl)-, (E)- (9CI), CAS number 160592-66-5, represents a fascinating intersection of organic chemistry and biological research. Its unique structure and reactivity make it a valuable tool for developing new drugs and materials. As research continues to uncover its potential applications, this compound exemplifies how advances in synthetic chemistry can drive innovation across multiple scientific disciplines.